Cas no 1805138-99-1 (5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride)

• Product Name: 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride
• CAS No: 1805138-99-1
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 5010825
• Update Time: 2025-11-01

5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride

• Inchi： 1S/C10H10ClNO3S/c1-2-9-8(6-13)3-7(5-12)4-10(9)16(11,14)15/h3-4,13H,2,6H2,1H3
• InChI Key： JDDBTEXMEOHJSB-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C#N)=CC(CO)=C1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.6
• Topological Polar Surface Area: 86.5

Additional information on 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride

Introduction to 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride (CAS No. 1805138-99-1)

5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805138-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride, including the presence of a cyano group, an ethyl substituent, and a hydroxymethyl group on a benzene ring, contribute to its unique reactivity and potential applications in drug development.

The sulfonyl chloride moiety in this compound is particularly noteworthy, as it serves as a versatile synthetic handle for introducing sulfonamide functionalities into molecular frameworks. Sulfonyl chlorides are known to react readily with nucleophiles such as amines and alcohols, facilitating the formation of sulfonamides and esters, respectively. These reactions are fundamental in constructing complex pharmacophores that exhibit diverse biological activities. The cyano group further enhances the synthetic utility of this compound by participating in nucleophilic addition reactions, allowing for further derivatization and structural diversification.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride as a building block for the development of novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing sulfonamide-based inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models for conditions such as rheumatoid arthritis and inflammatory bowel disease. The hydroxymethyl group on the benzene ring adds another layer of reactivity, enabling the formation of ether or thioether linkages through oxidation or displacement reactions, respectively.

The ethyl substituent at the 2-position of the benzene ring influences the electronic properties of the aromatic system, thereby modulating the reactivity and binding affinity of derived compounds. This feature is particularly valuable in rational drug design, where subtle changes in substitution patterns can significantly impact biological activity. Researchers have leveraged this compound to develop analogs with enhanced potency and selectivity against specific disease targets. The benzenesulfonyl chloride core structure itself is a well-established scaffold in medicinal chemistry, with numerous examples of sulfonyl derivatives exhibiting pharmacological effects ranging from antimicrobial to anticancer properties.

In terms of synthetic methodologies, 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride can be synthesized through multi-step organic transformations involving chlorosulfonation followed by selective functionalization at specific positions on the benzene ring. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this intermediate, reducing waste generation and improving yield. Such improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The compound's potential extends beyond traditional pharmaceutical applications into other areas such as agrochemicals and material science. For example, sulfonyl derivatives have been explored as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The unique combination of functional groups in 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride makes it a valuable precursor for designing molecules with tailored properties for these purposes.

Recent computational studies have also shed light on the molecular interactions involving this compound. Molecular docking simulations have been performed to evaluate its binding affinity to various biological targets, providing insights into its potential mode of action. These studies often involve comparing binding poses with known active compounds, helping to refine structure-activity relationships (SAR) for future derivatives.

The chemical stability and handling requirements of 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride are critical considerations in its application. As with many sulfonyl chlorides, it is sensitive to moisture and may decompose under acidic or basic conditions. Proper storage conditions, including inert atmospheres and controlled humidity environments, are essential to maintain its integrity. Handling protocols must be strictly followed to ensure safety during laboratory operations.

In conclusion, 5-Cyano-2-ethyl-3-(hydroxymethyl)benzenesulfonyl chloride (CAS No. 1805138-99-1) represents a significant asset in modern drug discovery and chemical synthesis. Its structural versatility and reactivity make it indispensable for constructing complex molecules with therapeutic potential. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of innovation in pharmaceutical chemistry.